2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide

• IUPAC Name: 2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C11H12Cl2N2O2S/c12-8-4-14-9(13)3-7(8)10(16)15-5-11(17)1-2-18-6-11/h3-4,17H,1-2,5-6H2,(H,15,16)
• InChI Key: RZTXHAQMGFVAGD-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1(CNC(=O)C2=CC(=NC=C2Cl)Cl)O
• Molecular Formula: C11H12Cl2N2O2S
• Molecular Weight: 307.2 g/mol

Description

2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide, also known as DCTP, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DCTP is a pyridine-based compound that has a molecular formula of C11H10Cl2N2O2S.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide involves the inhibition of various enzymes and pathways that are essential for the growth and survival of cancer cells, infectious agents, and neurons. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair in cancer cells. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This inhibition leads to an increase in the levels of acetylcholine, which is essential for proper neuronal function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter levels. This compound has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide in lab experiments is its potency and selectivity towards specific enzymes and pathways. However, one of the limitations of using this compound is its potential toxicity and side effects, which may require careful dosing and monitoring.

Future Directions

There are several future directions in the study of 2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide, including the development of more potent and selective analogs, the identification of new targets and pathways, and the optimization of dosing and delivery methods. Additionally, the potential use of this compound in combination with other drugs or therapies should be explored further. Overall, this compound has shown great promise in the field of scientific research and may have significant applications in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of 2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide involves the reaction of 2,5-dichloropyridine-4-carboxylic acid with thioacetic acid, followed by the reaction with sodium hydroxide and N-chlorosuccinimide. The resulting compound is then reacted with 3-mercapto-1,2-propanediol to produce this compound.

Scientific Research Applications

2,5-dichloro-N-[(3-hydroxythiolan-3-yl)methyl]pyridine-4-carboxamide has been extensively studied for its potential applications in various fields, including cancer research, neurological disorders, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. This compound has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has shown promising results in the treatment of infectious diseases, such as malaria and tuberculosis.